Cas no 215320-60-8 (5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde)

5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde is a versatile heterocyclic compound featuring a chloro-substituted imidazole core with a formyl functional group at the 4-position. Its structure, incorporating both dimethylamino and phenyl substituents, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The aldehyde group offers reactivity for further functionalization, enabling the construction of complex molecular frameworks. The electron-rich imidazole ring enhances its utility in nucleophilic and electrophilic reactions. This compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined structure facilitates precise modifications for targeted synthetic pathways.

5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde structure

215320-60-8 structure

Product Name:5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde

CAS No:215320-60-8

MF:C₁₂H₁₂ClN₃O

MW:249.696181297302

MDL:MFCD09040378

CID:1408573

PubChem ID:10514790

Update Time:2025-06-06

5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-4-carboxaldehyde, 5-chloro-2-(dimethylamino)-1-phenyl-
- Z221489652
- 5-CHLORO-2-(DIMETHYLAMINO)-1-PHENYLIMIDAZOLE-4-CARBALDEHYDE
- 5-chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde
- AKOS009107316
- EN300-26238
- 215320-60-8
- 5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde
- MDL： MFCD09040378
- Inchi： 1S/C12H12ClN3O/c1-15(2)12-14-10(8-17)11(13)16(12)9-6-4-3-5-7-9/h3-8H,1-2H3
- InChI Key： PEQNFSIRQFPUCX-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)N=C(N(C)C)N1C1C=CC=CC=1

Computed Properties

Exact Mass: 249.06706
Monoisotopic Mass: 249.0668897g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 38.1Å²

Experimental Properties

PSA: 38.13

5-Chloro-2-(dimethylamino)-1-phenyl-1H-imidazole-4-carbaldehyde Pricemore >>

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